2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile
Overview
Description
“2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile” is a synthetic organic compound that belongs to the pyrrole family. It has a molecular weight of 349.43 .
Synthesis Analysis
The synthesis of “2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile” and its derivatives has been studied in the context of inhibiting metallo-β-lactamases (MBLs), enzymes that confer resistance to a broad range of antibiotics . The 3-carbonitrile group, vicinal 4,5-diphenyl, and N-benzyl side chains of the pyrrole are important for the inhibitory potencies of these compounds .Molecular Structure Analysis
The InChI code for “2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile” is1S/C24H19N3/c25-16-21-22(19-12-6-2-7-13-19)23(20-14-8-3-9-15-20)27(24(21)26)17-18-10-4-1-5-11-18/h1-15H,17,26H2 . Physical And Chemical Properties Analysis
The melting point of “2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile” is between 175-179 degrees Celsius .Scientific Research Applications
Synthesis of Pyrrolic Macrocycles
This compound is a valuable precursor in the synthesis of pyrrolic macrocycles. These macrocycles have a wide range of applications, including serving as frameworks for more complex chemical structures. They are particularly important in the development of new pharmaceuticals and materials with unique electronic properties .
Building Blocks for Natural Products
The structure of 2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile makes it an ideal building block for the synthesis of natural products such as prodigiosins. Prodigiosins are a group of red pigments with potential applications in anticancer therapy and as immunosuppressive agents .
Anion Binding Agents
Due to its structural features, this compound can be used to design anion binding agents. These agents are crucial in the field of analytical chemistry for the detection and quantification of anions, which is essential in environmental monitoring and healthcare .
Ion Chemosensors
The compound’s ability to form stable complexes with ions makes it suitable for creating ion chemosensors. These sensors are used to detect the presence of specific ions in a solution, which is vital in various industries, including water treatment and food safety .
Antitumor Agents
Research suggests that derivatives of this compound could be developed as antitumor agents. Their ability to interact with biological molecules may lead to the development of new drugs for cancer treatment .
Photosensitizers for Photodynamic Therapy (PDT)
The compound’s structure allows it to be used in the design of photosensitizers for PDT. This therapy is a minimally invasive treatment that uses light-sensitive compounds to kill cancer cells .
Conducting Polymers
2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile can also be used to synthesize conducting polymers. These polymers have applications in electronics and materials science, particularly in the development of organic semiconductors .
Functional Materials through Self-Assembly
The inherent properties of this compound, such as dipole-dipole interaction and π-π stacking, enable it to form unique self-assemblies. These assemblies can be used to create functional materials with potential applications in nanotechnology and materials engineering .
Mechanism of Action
Target of Action
The primary targets of 2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile are the three main subclasses of metallo-β-lactamases (MBLs), namely IMP-1 (representing the B1 subgroup), CphA (B2), and AIM-1 (B3) . These enzymes play a crucial role in antibiotic resistance, as they can hydrolyze a broad spectrum of β-lactam antibiotics.
Mode of Action
The compound interacts with its targets (MBLs) by inhibiting their activity . The 3-carbonitrile group, vicinal 4,5-diphenyl, and N-benzyl side chains of the pyrrole are important for the inhibitory potencies of these compounds .
Result of Action
The primary result of the compound’s action is the inhibition of MBLs . This inhibition disrupts the bacterial resistance mechanism against β-lactam antibiotics, potentially
Safety and Hazards
properties
IUPAC Name |
2-amino-1-benzyl-4,5-diphenylpyrrole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3/c25-16-21-22(19-12-6-2-7-13-19)23(20-14-8-3-9-15-20)27(24(21)26)17-18-10-4-1-5-11-18/h1-15H,17,26H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXIMOGHICAZEKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C(=C2N)C#N)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377471 |
Source
|
| Record name | 2-Amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile | |
CAS RN |
55817-67-9 |
Source
|
| Record name | 2-Amino-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50377471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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